Cas no 22808-29-3 (4-Tert-Butyl-3,6-dichloropyridazine)

• Product Name: 4-Tert-Butyl-3,6-dichloropyridazine
• CAS No: 22808-29-3
• MF: C₈H₁₀Cl₂N₂
• MW: 205.084399700165
• MDL: MFCD01938756
• CID: 284711
• Update Time: 2025-04-19

4-Tert-Butyl-3,6-dichloropyridazine Chemical and Physical Properties

Names and Identifiers

• 4-tert-Butyl-3,6-dichloropyridazine
• 4-tert-Butyl-3,6-dichloro-pyridazine
• Pyridazine,3,6-dichloro-4-(1,1-dimethylethyl)-
• 3,6-dichloro-4-t-butylpyridazine
• 3,6-Dichloro-4-tert-butylpyridazine
• 4-t-butyl-3,6-dichloropyridazine
• 4-tert.-Butyl-3,6-dichlor-pyridazin
• Pyridazine,4-tert-butyl-3,6-dichloro
• 3,6-Dichloro-4-(1,1-dimethylethyl)pyridazine
• 4-(tert-Butyl)-3,6-dichloropyridazine
• Pyridazine, 4-tert-butyl-3,6-dichloro-
• Pyridazine, 3,6-dichloro-4-(1,1-dimethylethyl)-
• AMOT0289
• DTUZXHRABOWYAE-UHFFFAOYSA-N
• 4-Tert-Butyl-3,6-dichloropyridazine

• MDL： MFCD01938756
• Inchi： 1S/C8H10Cl2N2/c1-8(2,3)5-4-6(9)11-12-7(5)10/h4H,1-3H3
• InChI Key： DTUZXHRABOWYAE-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(N=N1)Cl)C(C)(C)C

Computed Properties

• Exact Mass: 204.02200
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 156
• Topological Polar Surface Area: 25.8

Experimental Properties

• Density: 1.231
• Refractive Index: 1.52
• PSA: 25.78000
• LogP: 3.08090

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives